Cas no 16969-11-2 (Benzenemethanaminium, N,N,N-trimethyl-, acetate)
16969-11-2 structure
Product Name:Benzenemethanaminium, N,N,N-trimethyl-, acetate
CAS No:16969-11-2
MF:C12H19NO2
MW:209.2847635746
CID:1351312
PubChem ID:13086341
Update Time:2025-04-20
Benzenemethanaminium, N,N,N-trimethyl-, acetate Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium, N,N,N-trimethyl-, acetate
- benzyl(trimethyl)azanium,acetate
- SCHEMBL593316
- 16969-11-2
- benzyltrimethylammonium acetate
- HS-3288
- N,N,N-trimethyl-N-benzylammonium acetate
- N,N,N-Trimethyl(phenyl)methanaminium acetate
- BENZYLTRIMETHYLAZANIUM ACETATE
- DTXSID40517708
- trimethyl-benzylammonium acetate
- N,N,N-Trimethyl-1-phenylmethanaminium acetate
-
- Inchi: 1S/C10H16N.C2H4O2/c1-11(2,3)9-10-7-5-4-6-8-10;1-2(3)4/h4-8H,9H2,1-3H3;1H3,(H,3,4)/q+1;/p-1
- InChI Key: FWYSSOIRLVHQNC-UHFFFAOYSA-M
- SMILES: [O-]C(C)=O.[N+](C)(C)(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 209.14167
- Monoisotopic Mass: 209.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1Ų
Experimental Properties
- PSA: 40.13
Benzenemethanaminium, N,N,N-trimethyl-, acetate Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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